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Compound of Interest

Compound Name: Clofibrate-d4

Cat. No.: B562996 Get Quote

In-Depth Technical Guide to Clofibrate-d4
This technical guide provides a comprehensive overview of Clofibrate-d4, a deuterated analog

of the lipid-lowering agent Clofibrate. It is intended for researchers, scientists, and

professionals in the field of drug development and analysis. This document details the

compound's chemical properties, and analytical applications, and provides structured data for

easy reference.

Core Compound Information
Clofibrate-d4 is a stable, isotopically labeled form of Clofibrate, where four hydrogen atoms on

the chlorophenoxy ring have been replaced with deuterium. This labeling makes it an ideal

internal standard for mass spectrometry-based quantification of Clofibrate in biological

matrices.

Physicochemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b562996?utm_src=pdf-interest
https://www.benchchem.com/product/b562996?utm_src=pdf-body
https://www.benchchem.com/product/b562996?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 1189654-03-2 [1][2]

Molecular Formula C₁₂H₁₁D₄ClO₃ [1][2]

Molecular Weight 246.72 g/mol [2]

Synonyms

2-(4-Chlorophenoxy-d4)-2-

methylpropanoic Acid Ethyl

Ester, Ethyl Clofibrate-d4

[1][2]

Appearance Oil [1]

Storage Temperature Refrigerator [1]

Analytical Applications and Methodologies
The primary application of Clofibrate-d4 is as an internal standard in analytical chemistry,

particularly for pharmacokinetic and metabolic studies of Clofibrate. Its chemical properties are

nearly identical to Clofibrate, but its increased mass allows for clear differentiation in mass

spectrometric analyses.

Experimental Protocol: Quantification of Clofibrate in
Plasma using LC-MS/MS
This section outlines a typical experimental protocol for the quantification of Clofibrate in a

biological matrix using Clofibrate-d4 as an internal standard.

1. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample, add 10 µL of Clofibrate-d4 internal standard solution (e.g., 1
µg/mL in methanol).
Vortex for 10 seconds.
Add 300 µL of acetonitrile to precipitate proteins.
Vortex for 1 minute.
Centrifuge at 12,000 rpm for 10 minutes.
Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.
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Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions:

LC System: A standard HPLC or UHPLC system.
Column: A C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm particle size).
Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).
Flow Rate: 0.4 mL/min.
Injection Volume: 5 µL.

3. Mass Spectrometric Conditions:

Mass Spectrometer: A triple quadrupole mass spectrometer.
Ionization Mode: Electrospray Ionization (ESI), positive mode.
Multiple Reaction Monitoring (MRM) Transitions:
Clofibrate: Precursor ion (Q1) m/z → Product ion (Q3) m/z (Specific values to be determined
based on the instrument and parent drug fragmentation).
Clofibrate-d4: Precursor ion (Q1) m/z → Product ion (Q3) m/z (Typically a +4 Da shift from
the parent drug transitions).

4. Data Analysis:

The concentration of Clofibrate in the samples is determined by calculating the peak area
ratio of the analyte to the internal standard (Clofibrate-d4) and comparing it to a standard
curve.

Logical Workflow for Analytical Method
Development
The following diagram illustrates the logical workflow for developing a quantitative analytical

method using an isotopically labeled internal standard like Clofibrate-d4.
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Workflow for Quantitative Analysis using an Internal Standard

Sample Collection
(e.g., Plasma, Urine)

Addition of Internal Standard
(Clofibrate-d4)

Sample Preparation
(e.g., Protein Precipitation, SPE)

LC-MS/MS Analysis

Data Processing
(Peak Integration, Area Ratio Calculation)

Quantification
(Comparison to Standard Curve)

Click to download full resolution via product page

Caption: Logical workflow for quantitative analysis.

Signaling Pathway of the Parent Compound,
Clofibrate
Clofibrate, the non-deuterated parent compound, primarily exerts its therapeutic effects by

activating peroxisome proliferator-activated receptors (PPARs), particularly PPARα. The

activation of this nuclear receptor leads to downstream changes in gene expression that

regulate lipid metabolism.
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Simplified PPARα Signaling Pathway of Clofibrate
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Caption: Simplified PPARα signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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